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Compound of Interest

Compound Name: Zinc formaldehyde sulfoxylate

Cat. No.: B1582065

FOR IMMEDIATE RELEASE

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Zinc Formaldehyde Sulfoxylate. Adherence to

these guidelines is essential for ensuring a safe laboratory environment and proper disposal of
this chemical.

Zinc Formaldehyde Sulfoxylate is a strong reducing agent that requires careful handling due
to its potential hazards.[1] It is harmful if swallowed, causes serious eye irritation, and is
suspected of causing genetic defects and damaging fertility or the unborn child.[2][3][4]
Furthermore, it is very toxic to aquatic life with long-lasting effects.[2]

Essential Personal Protective Equipment (PPE)

When handling Zinc Formaldehyde Sulfoxylate, the following personal protective equipment
IS mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Must be worn to prevent eye
contact.[3] In case of splashes,

Eye Protection Safety Goggles safety glasses with side-
shields are a minimum

requirement.[5]

Wear appropriate nitrile or

Hand Protection Chemical-resistant gloves
rubber gloves.[3]
A lab coat or apron should be
Body Protection Laboratory Coat/Apron worn to protect against skin
contact.[3]
In case of dust formation or
Respiratory Respirator inadequate ventilation, wear a
suitable respirator.[3]
Recommended to protect
Footwear Safety Shoes

against spills.[3]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.
Handling:

e Always handle Zinc Formaldehyde Sulfoxylate in a well-ventilated area.[2][6]

» Avoid contact with skin and eyes.[2][3][6]

o Prevent the formation of dust and aerosols.[3][6]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3][4]
e Wash hands thoroughly after handling.[2][3][4]

o Keep away from heat, sparks, open flames, and hot surfaces.[2]
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Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep containers tightly closed.[3]

Store locked up.[4][6]

Never allow the product to come into contact with water during storage.[3]

Disposal Plan: Chemical Waste Management

Proper disposal of Zinc Formaldehyde Sulfoxylate is crucial to prevent environmental
contamination.

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[5][6]

e Do not let the product enter drains, soil, or subsoil.[3] Discharge into the environment must
be avoided.[2][3][4][6]

o Collect spillage, as it is very toxic to aquatic life.[2][6]

Emergency Procedures: Spills and Exposure

In the event of a spill or exposure, immediate and appropriate action is necessary.
Accidental Release Measures:

o Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the
spill.[2][3][6]

o Ventilate: Ensure adequate ventilation.[2][3][6]
» Eliminate Ignition Sources: Remove all sources of ignition.[2][6]
o Containment: Prevent further leakage or spillage if it is safe to do so.[2][3][6]

o Clean-up:
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o Wear appropriate personal protective equipment.[2][3][6]

o For small spills, absorb with an inert dry material (e.g., sand) and place in a suitable
container for disposal.[2]

o For large spills, dike the area to contain the spill.[2]
o Use spark-proof tools and explosion-proof equipment.[2][6]
o Do not flush with water.[3]

First Aid Measures:

General Advice: Show the Safety Data Sheet (SDS) to the medical professional in
attendance.[2][5]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[2][6]

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with plenty of
water for at least 15 minutes.[2][6]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation
persists, get medical advice/attention.[2][4][5][6]

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or Poison Control
Center immediately.[2][5][6]

Hazard Summary

The following table summarizes the key hazard information for Zinc Formaldehyde
Sulfoxylate based on the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals.
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[2]
Acute Toxicity, Oral 4
[31[4]
Serious Eye Damage/Eye oA/ 2 H319: Causes serious eye
Irritation irritation[2][3][4]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 )
genetic defects[2][3][4]
] o H361: Suspected of damaging
Reproductive Toxicity 2 - ]
fertility or the unborn child[2][3]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic
Environment, Acute life[2]
H410: Very toxic to aquatic life
Hazardous to the Aquatic 1/3 with long lasting effects[2] /

Environment, Chronic

H412: Harmful to aquatic life

with long lasting effects[4]

Experimental Workflow: Handling a Chemical Spill

The following diagram outlines the procedural flow for safely managing a spill of Zinc

Formaldehyde Sulfoxylate.
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Click to download full resolution via product page

Procedural workflow for managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Zinc Formaldehyde Sulfoxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582065#personal-protective-equipment-for-
handling-zinc-formaldehyde-sulfoxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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